Cas no 1749-46-8 (2-(2,6-Dimethylphenoxy)ethanamine)
2-(2,6-Dimethylphenoxy)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,6-Dimethylphenoxy)ethanamine
- [2-(2,6-Dimethylphenoxy)ethyl]amine hydrochloride
- 2-(2,6-Dimethylphenoxy)ethamine
- 2,6-DIMETHYL-PYRIDINE-3-CARBALDEHYDE
- UKRORGSYN-BB BBV-020707
- 2-(2,6-dimethylphenoxy)ethanamine(SALTDATA: HCl)
- MFCD01106697
- AKOS BBS-00009529
- OTAVA-BB 7020330478
- EN300-58049
- AB01333810-02
- SB75839
- 2-(2,6-Dimethylphenoxy)ethanamine, AldrichCPR
- MFCD04225883
- AKOS000137682
- 1749-46-8
- STK392195
- 2-(2,6-dimethylphenoxy)ethanamine x1HCl
- Oprea1_459872
- DTXSID00383188
- NCGC00341643-01
- 2-(2,6-dimethylphenoxy)ethan-1-amine
- DB-191440
- SCHEMBL9201467
- Ethanamine, 2-(2,6-dimethylphenoxy)-
- ALBB-025992
-
- MDL: MFCD04225883
- Inchi: 1S/C10H15NO/c1-8-4-3-5-9(2)10(8)12-7-6-11/h3-5H,6-7,11H2,1-2H3
- InChI Key: OJWIDJMWYOGNJU-UHFFFAOYSA-N
- SMILES: O(CCN)C1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 165.11500
- Monoisotopic Mass: 165.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.994
- Boiling Point: 260.5°C at 760 mmHg
- Flash Point: 109.3°C
- Refractive Index: 1.522
- PSA: 35.25000
- LogP: 2.34120
2-(2,6-Dimethylphenoxy)ethanamine Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H318
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Category Code: 41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
2-(2,6-Dimethylphenoxy)ethanamine Customs Data
- HS CODE:2922299090
- Customs Data:
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(2,6-Dimethylphenoxy)ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019145838-1g |
2-(2,6-Dimethylphenoxy)ethanamine |
1749-46-8 | 95% | 1g |
194.40 USD | 2021-06-16 | |
| TRC | D590983-10mg |
2-(2,6-dimethylphenoxy)ethanamine |
1749-46-8 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | D590983-50mg |
2-(2,6-dimethylphenoxy)ethanamine |
1749-46-8 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | D590983-100mg |
2-(2,6-dimethylphenoxy)ethanamine |
1749-46-8 | 100mg |
$ 95.00 | 2022-06-02 | ||
| Enamine | EN300-58049-0.05g |
2-(2,6-dimethylphenoxy)ethan-1-amine |
1749-46-8 | 0.05g |
$120.0 | 2023-06-08 | ||
| Enamine | EN300-58049-0.1g |
2-(2,6-dimethylphenoxy)ethan-1-amine |
1749-46-8 | 0.1g |
$126.0 | 2023-06-08 | ||
| Enamine | EN300-58049-0.25g |
2-(2,6-dimethylphenoxy)ethan-1-amine |
1749-46-8 | 0.25g |
$131.0 | 2023-06-08 | ||
| Enamine | EN300-58049-0.5g |
2-(2,6-dimethylphenoxy)ethan-1-amine |
1749-46-8 | 0.5g |
$138.0 | 2023-06-08 | ||
| Enamine | EN300-58049-1.0g |
2-(2,6-dimethylphenoxy)ethan-1-amine |
1749-46-8 | 1g |
$143.0 | 2023-06-08 | ||
| Enamine | EN300-58049-2.5g |
2-(2,6-dimethylphenoxy)ethan-1-amine |
1749-46-8 | 2.5g |
$280.0 | 2023-06-08 |
2-(2,6-Dimethylphenoxy)ethanamine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-(2,6-Dimethylphenoxy)ethanamine
Research Briefing on 2-(2,6-Dimethylphenoxy)ethanamine (CAS: 1749-46-8): Recent Advances and Applications
2-(2,6-Dimethylphenoxy)ethanamine (CAS: 1749-46-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its phenoxyethylamine structure, has recently garnered attention due to its potential applications in drug development, particularly as a building block for novel therapeutics. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a focal point for researchers in medicinal chemistry.
One of the key areas of investigation has been the compound's role as a precursor in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,6-Dimethylphenoxy)ethanamine serves as a versatile intermediate in the development of adrenergic receptor modulators. The study highlighted its efficacy in enhancing selectivity for α2-adrenergic receptors, which are implicated in various cardiovascular and neurological disorders. This finding underscores the compound's potential in designing targeted therapies with reduced off-target effects.
In addition to its pharmacological applications, recent advancements in synthetic chemistry have optimized the production of 2-(2,6-Dimethylphenoxy)ethanamine. A 2024 report in Organic Process Research & Development detailed a novel, cost-effective synthesis route that improves yield and purity while minimizing environmental impact. The method employs green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.
Furthermore, emerging research has explored the compound's potential in neuropharmacology. A preclinical study published in Neuropharmacology (2024) investigated its metabolite, 2-(2,6-dimethylphenoxy)acetic acid, for its neuroprotective effects in models of Parkinson's disease. The results suggested that derivatives of 2-(2,6-Dimethylphenoxy)ethanamine could mitigate oxidative stress and neuronal apoptosis, offering a promising avenue for neurodegenerative disease therapeutics. However, further in vivo studies are required to validate these findings and assess translational potential.
Despite these promising developments, challenges remain in the clinical translation of 2-(2,6-Dimethylphenoxy)ethanamine-based compounds. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of viable drug candidates.
In conclusion, 2-(2,6-Dimethylphenoxy)ethanamine (CAS: 1749-46-8) represents a compound of growing importance in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential therapeutic applications highlight its value in modern pharmaceutical research. Continued exploration of its pharmacological properties and optimization of synthetic methodologies will be critical in unlocking its full potential for medical applications.
1749-46-8 (2-(2,6-Dimethylphenoxy)ethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)